![molecular formula C26H24FNO3S B2788850 6-fluoro-3-((4-isopropylphenyl)sulfonyl)-1-(2-methylbenzyl)quinolin-4(1H)-one CAS No. 866844-77-1](/img/structure/B2788850.png)
6-fluoro-3-((4-isopropylphenyl)sulfonyl)-1-(2-methylbenzyl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-fluoro-3-((4-isopropylphenyl)sulfonyl)-1-(2-methylbenzyl)quinolin-4(1H)-one is a quinoline-based compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
- In Vitro Studies : BLU-667 demonstrates high selectivity for RET compared to 96% of other kinases in a kinase library. It inhibits RET signaling specifically in cancer cells harboring RET mutations, effectively suppressing cell proliferation .
- In Vivo Efficacy : BLU-667 effectively inhibits RET-driven non-small cell lung cancer (NSCLC) and thyroid cancer xenografts in animal models without inhibiting VEGFR2 .
Safety and Tolerability
BLU-667 exhibits good tolerability in preclinical studies, making it a promising candidate for further clinical investigation.
Mechanism of Action
Target of Action
The primary target of this compound, also known as Pralsetinib (BLU-667), is the RET (c-RET) protein . RET is a receptor tyrosine kinase involved in cell growth and differentiation .
Mode of Action
Pralsetinib acts as a highly efficient and selective inhibitor of RET . It binds to the RET protein, inhibiting its activity and thereby preventing the signaling pathways that lead to cell growth and proliferation .
Biochemical Pathways
The inhibition of RET by Pralsetinib affects multiple biochemical pathways. It specifically inhibits RET signaling, which is often upregulated in certain types of cancer cells . This inhibition can lead to the suppression of tumor growth and proliferation .
Pharmacokinetics
It is known to be soluble in dmso, indicating that it may be well-absorbed and distributed in the body
Result of Action
The result of Pralsetinib’s action is the effective inhibition of tumor growth in cancers driven by various RET mutations and fusions . This leads to a decrease in the proliferation of cancer cells with RET mutations .
properties
IUPAC Name |
6-fluoro-1-[(2-methylphenyl)methyl]-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FNO3S/c1-17(2)19-8-11-22(12-9-19)32(30,31)25-16-28(15-20-7-5-4-6-18(20)3)24-13-10-21(27)14-23(24)26(25)29/h4-14,16-17H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTDIEBPPAGUPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=C(C=C4)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-fluoro-3-((4-isopropylphenyl)sulfonyl)-1-(2-methylbenzyl)quinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.